Cas no 2228943-98-2 (O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine)

• Product Name: O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine
• CAS No: 2228943-98-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5778802
• PubChem ID: 165661606
• Update Time: 2025-06-07

O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2228943-98-2
• O-[1-(3,5-dimethoxyphenyl)ethyl]hydroxylamine
• EN300-1813226
• O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine

• Inchi： 1S/C10H15NO3/c1-7(14-11)8-4-9(12-2)6-10(5-8)13-3/h4-7H,11H2,1-3H3
• InChI Key： XGIXFNVUFZTUTG-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=C(C=C(C=1)OC)OC)N

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.7Ų

Additional information on O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine

Comprehensive Overview of O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine (CAS No. 2228943-98-2)

O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine (CAS No. 2228943-98-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique hydroxylamine functional group and dimethoxyphenyl moiety, serves as a versatile intermediate in synthetic organic chemistry. Its molecular structure, which includes a 1-(3,5-dimethoxyphenyl)ethyl group, makes it particularly valuable for designing novel bioactive molecules and functional materials.

In recent years, the demand for O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine has surged due to its potential applications in drug discovery and development. Researchers are increasingly exploring its role as a building block for pharmaceutical intermediates, particularly in the synthesis of N-oxy derivatives and nitrogen-containing heterocycles. These derivatives are pivotal in creating compounds with enhanced bioavailability and therapeutic efficacy, aligning with the growing trend of precision medicine and targeted drug delivery systems.

The compound's CAS No. 2228943-98-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. One of the most common queries revolves around its synthetic routes and reaction mechanisms. For instance, chemists often investigate its reactivity in reductive amination processes or its use in constructing chiral auxiliaries. Such studies are critical for optimizing yields and minimizing byproducts, a key concern in green chemistry initiatives.

Another area of interest is the compound's potential in agrochemical formulations. With the global push toward sustainable agriculture, researchers are examining how O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine can contribute to the development of eco-friendly pesticides and plant growth regulators. Its structural features may enable the design of compounds that are both effective and environmentally benign, addressing the dual challenges of crop protection and ecological preservation.

From a material science perspective, this compound's aromatic dimethoxy group and hydroxylamine functionality offer intriguing possibilities for polymer modification and surface functionalization. For example, it could be employed to introduce reactive sites into polymeric matrices, enhancing their adhesion properties or enabling covalent immobilization of biomolecules. Such applications are highly relevant to industries focused on advanced coatings, biomedical devices, and nanotechnology.

Given the compound's niche yet expanding applications, quality control and analytical characterization are paramount. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. These methods ensure that O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine meets the stringent standards required for research and industrial use, particularly in high-value chemical synthesis.

In summary, O-1-(3,5-dimethoxyphenyl)ethylhydroxylamine (CAS No. 2228943-98-2) represents a compelling example of how specialized organic intermediates can drive innovation across multiple disciplines. Its unique chemical properties and broad applicability make it a subject of ongoing research, with potential breakthroughs in drug development, sustainable agriculture, and advanced materials. As scientific inquiries into its capabilities continue, this compound is poised to play an increasingly vital role in addressing some of the most pressing challenges in modern science and technology.